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Compound of Interest

Compound Name: Diphenylmercury

Cat. No.: B1670734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound
diphenylmercury, with a primary focus on its Chemical Abstracts Service (CAS) number and
critical safety information. The content is intended for professionals in research and
development who may handle this or similar organomercury compounds.

Chemical Identification

Diphenylmercury is an organomercury compound with the chemical formula (CeHs)2Hg.[1] It
exists as a white solid and is notable for its stability.[2] However, its practical applications are
limited due to its high toxicity.[2]

CAS Number: 587-85-9[1][3][4][5]

Molecular Formula: C12H10Hg[3][4][5][6]

Molecular Weight: 354.80 g/mol [1][6]

Synonyms: Mercury, diphenyl-; Benzene, mercuriodi-[3][4]

Safety and Hazard Information

Diphenylmercury is a highly toxic substance that presents significant health risks upon
exposure.[2] It is fatal if swallowed, inhaled, or in contact with skin.[1][6][7] Furthermore, it may
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cause damage to organs through prolonged or repeated exposure and is very toxic to aquatic
life with long-lasting effects.[1][6][7]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear framework for understanding the hazards associated with diphenylmercury.

Hazard Class Category Hazard Statement Signal Word

o H300: Fatal if
Acute Toxicity, Oral Category 2 Danger
swallowed[1][6][7]

o H310: Fatal in contact
Acute Toxicity, Dermal  Category 1 ] ] Danger
with skin[1][6][7]

Acute Toxicity, H330: Fatal if
] Category 2 ) Danger
Inhalation inhaled[1][6][7]

H373: May cause

Specific Target Organ damage to organs
Toxicity (Repeated Category 2 through prolonged or Warning
Exposure) repeated exposure[1]

[6]7]

Hazardous to the ,
) ) H400: Very toxic to ]
Aquatic Environment, Category 1 o Warning
aquatic life[6][7]
Acute Hazard

Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 aquatic life with long Warning
Long-term Hazard lasting effects[1][6][7]

Diphenylmercury is a neurotoxin, nephrotoxin, and reproductive toxin.[6] Chronic exposure
can lead to permanent central nervous system damage, fatigue, weight loss, tremors, and
personality changes.[8] It can also cause immunologic glomerular disease.[8]

Experimental Protocols: Safe Handling and
Emergency Procedures
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Given the high toxicity of diphenylmercury, strict adherence to safety protocols is mandatory.
The following procedures are based on established safety data sheets and handling guidelines.

» Ventilation: All work with diphenylmercury must be conducted in a certified chemical fume
hood with adequate exhaust ventilation to keep airborne concentrations low.[8][9][10]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[8][10]

e Gloves: Handle with chemical-impermeable gloves.[9] While nitrile or chloroprene gloves
may be sufficient for some organomercury compounds, it is crucial to consult the glove
manufacturer's specifications for resistance to diphenylmercury.[10] For high-risk
operations, Silver Shield® gloves are recommended.[11] Gloves must be inspected before
use.[9]

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EV) or NIOSH (US) standards.[9]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[10] For tasks
with a higher risk of exposure, fire/flame resistant and impervious clothing should be worn.[9]

o Respiratory Protection: If engineering controls are insufficient, wear a full-face respirator with
an appropriate cartridge for mercury vapors and organic compounds.[9][12]

» Handling: Avoid all contact with eyes, skin, and clothing.[8] Do not breathe dust, fumes, or
vapors.[9][13] Wash hands and skin thoroughly after handling.[8][9] Do not eat, drink, or
smoke in the work area.[9] Use non-sparking tools to prevent ignition sources.[9]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9] The
storage area should be a locked poison room, inaccessible to unauthorized personnel.[8][12]
Store away from incompatible materials and foodstuff containers.[9]

o Spills: In case of a spill, evacuate the area immediately.[9] Wearing full PPE, including
respiratory protection, carefully sweep or vacuum the material into a suitable, closed
container for disposal.[8] Avoid generating dust.[8] Prevent the spill from entering drains or
the environment.[9]
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» Waste Disposal: Diphenylmercury and any contaminated materials are considered
hazardous waste and must be disposed of in accordance with local, regional, and national
regulations.[5][12] Do not release into the environment.[9]

 Inhalation: Immediately move the victim to fresh air. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[5][8]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5][8][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an
unconscious person. Call a poison control center or physician immediately.[5][8][9]

Visualized Workflow: Emergency Response for
Diphenylmercury Exposure

The following diagram outlines the critical steps for an emergency response to
diphenylmercury exposure.
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Caption: Emergency response workflow for diphenylmercury exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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